Cas no 2228962-30-7 (2-(2-methylquinolin-6-yl)prop-2-en-1-amine)

• Product Name: 2-(2-methylquinolin-6-yl)prop-2-en-1-amine
• CAS No: 2228962-30-7
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 5807827
• PubChem ID: 165677448
• Update Time: 2025-10-29

2-(2-methylquinolin-6-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylquinolin-6-yl)prop-2-en-1-amine
• 2228962-30-7
• EN300-1810019

• Inchi： 1S/C13H14N2/c1-9(8-14)11-5-6-13-12(7-11)4-3-10(2)15-13/h3-7H,1,8,14H2,2H3
• InChI Key： YJFSYRZTQYTQFP-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C2C=C(C(=C)CN)C=CC=12

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(2-methylquinolin-6-yl)prop-2-en-1-amine

Introduction to 2-(2-methylquinolin-6-yl)prop-2-en-1-amine (CAS No: 2228962-30-7)

2-(2-methylquinolin-6-yl)prop-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228962-30-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of 2-(2-methylquinolin-6-yl)prop-2-en-1-amine incorporates a propenylamine moiety linked to a substituted quinoline ring, which contributes to its unique chemical properties and biological interactions.

The quinoline core of 2-(2-methylquinolin-6-yl)prop-2-en-1-amine is a well-studied scaffold in drug discovery, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The presence of a methyl group at the 2-position and an amine group at the 1-position of the propenyl chain introduces specific functional handles that can be exploited for further chemical modifications and bioactivity optimization. This compound's molecular design suggests potential roles in modulating enzyme activities and interacting with biological targets, making it a promising candidate for preclinical and clinical investigations.

In recent years, there has been growing interest in quinoline derivatives as pharmacological agents due to their ability to cross the blood-brain barrier and exhibit target-specific interactions. 2-(2-methylquinolin-6-yl)prop-2-en-1-amine has been explored in several research studies for its potential applications in treating neurological disorders and inflammatory conditions. The propenylamine side chain provides a flexible structure that can engage with various protein targets, while the quinoline ring offers stability and electronic properties conducive to drug-like characteristics.

One of the most compelling aspects of 2-(2-methylquinolin-6-yl)prop-2-en-1-amine is its structural similarity to known bioactive compounds, which facilitates its use as a building block in medicinal chemistry. Researchers have leveraged this compound to develop novel analogs with enhanced efficacy and reduced toxicity. The synthesis of 2-(2-methylquinolin-6-yl)prop-2-en-1-amine involves multi-step organic transformations, including condensation reactions, functional group interconversions, and protecting group strategies, which highlight its synthetic complexity and the expertise required for its preparation.

The pharmacokinetic profile of 2-(2-methylquinolin-6-yl)propenylamine is under active investigation, with studies focusing on its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that this compound exhibits moderate solubility in water and lipids, which is favorable for oral administration and tissue penetration. Additionally, its metabolic stability has been assessed through in vitro studies using liver microsomes, revealing potential pathways for biotransformation and clearance.

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